Cas no 1806287-90-0 (4,5-Diiodo-2-hydroxybenzamide)

• Product Name: 4,5-Diiodo-2-hydroxybenzamide
• CAS No: 1806287-90-0
• MF: C₇H₅I₂NO₂
• MW: 388.929046392441
• CID: 4959983
• Update Time: 2025-07-18

4,5-Diiodo-2-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 4,5-Diiodo-2-hydroxybenzamide

• Inchi： 1S/C7H5I2NO2/c8-4-1-3(7(10)12)6(11)2-5(4)9/h1-2,11H,(H2,10,12)
• InChI Key： ITMAINKLMREYBF-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C(N)=O)C=1)O)I

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3

Additional information on 4,5-Diiodo-2-hydroxybenzamide

4,5-Diiodo-2-hydroxybenzamide (CAS No. 1806287-90-0): A Comprehensive Overview

4,5-Diiodo-2-hydroxybenzamide (CAS No. 1806287-90-0) is a compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and properties, has shown promising results in several preclinical studies, making it a focal point for researchers and scientists alike.

The molecular formula of 4,5-Diiodo-2-hydroxybenzamide is C₇H₅I₂NO₂, and its molecular weight is approximately 368.99 g/mol. The compound features a benzene ring substituted with two iodine atoms at the 4 and 5 positions and a hydroxyl group at the 2 position, along with an amide functional group. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule.

In the realm of medicinal chemistry, 4,5-Diiodo-2-hydroxybenzamide has been explored for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 4,5-Diiodo-2-hydroxybenzamide exhibited significant inhibitory effects on the proliferation of human breast cancer cells (MCF-7) and colon cancer cells (HCT-116). The mechanism of action was attributed to the compound's ability to induce apoptosis and cell cycle arrest.

Beyond cancer research, 4,5-Diiodo-2-hydroxybenzamide has also shown promise in the treatment of inflammatory diseases. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that the compound effectively reduced inflammation in animal models of rheumatoid arthritis. The anti-inflammatory effects were attributed to the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6.

The pharmacokinetic properties of 4,5-Diiodo-2-hydroxybenzamide have also been investigated to ensure its suitability for therapeutic use. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it a viable candidate for further clinical development. Additionally, preliminary toxicity studies have indicated that 4,5-Diiodo-2-hydroxybenzamide is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In terms of synthesis, 4,5-Diiodo-2-hydroxybenzamide can be prepared through various methods. One common approach involves the reaction of 4,5-diiodosalicylic acid with an appropriate amine under controlled conditions. The synthesis process is well-documented in the literature and can be optimized to achieve high yields and purity levels.

The potential applications of 4,5-Diiodo-2-hydroxybenzamide extend beyond traditional pharmaceuticals. In the field of materials science, the compound has been explored for its use in developing novel materials with unique properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have investigated the use of 4,5-Diiodo-2-hydroxybenzamide-based polymers for applications in drug delivery systems and tissue engineering.

In conclusion, 4,5-Diiodo-2-hydroxybenzamide (CAS No. 1806287-90-0) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in various scientific fields.